![molecular formula C7H8ClN3O B3271711 2-chloro-N-(pyrazin-2-ylmethyl)acetamide CAS No. 55316-33-1](/img/structure/B3271711.png)
2-chloro-N-(pyrazin-2-ylmethyl)acetamide
Overview
Description
2-chloro-N-(pyrazin-2-ylmethyl)acetamide is a chemical compound with the molecular formula C7H8ClN3O . It is used in various research and industrial applications .
Synthesis Analysis
The synthesis of this compound and similar compounds has been described in the literature . A new series of heterocyclic amides were synthesized by the reaction of heterocyclic amines with substituted phenylacetic acids .Molecular Structure Analysis
The molecular structure of this compound consists of a pyrazine ring attached to an acetamide group via a methylene bridge . The chlorine atom is attached to the carbon of the acetamide group .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 185.61 g/mol. It is typically stored at temperatures between 2 and 8 degrees Celsius .Scientific Research Applications
1. Herbicide Use and Environmental Impact
The chloroacetamides, including 2-chloro-N-(pyrazin-2-ylmethyl)acetamide, are known for their use as selective pre-emergent or early post-emergent herbicides. They are employed in controlling annual grasses and broad-leaved weeds in various crops like cotton, maize, soybeans, and sugarcane. The environmental impact and efficacy of these herbicides have been a subject of study, offering insights into sustainable agricultural practices (Weisshaar & Böger, 1989).
2. Biological Activity and Pharmaceutical Potential
Recent studies have focused on the synthesis of derivatives of this compound for potential biological activities. For instance, compounds synthesized from it have shown notable antioxidant, analgesic, and anti-inflammatory activities in vitro and in vivo, suggesting their potential in pharmaceutical applications (Nayak et al., 2014).
3. Structural and Chemical Analysis
The crystal structures of derivatives of this compound have been analyzed to understand their molecular interactions and stability. These studies are crucial in the field of crystallography and materials science, contributing to the development of new materials and compounds (Narayana et al., 2016).
4. Nonlinear Optical Properties
The nonlinear optical properties of this compound derivatives have been investigated, highlighting their potential in photonic devices like optical switches and modulators. These studies are significant in advancing the field of optical materials and photonics technology (Castro et al., 2017).
5. Coordination Chemistry and Antioxidant Activity
Research has also explored the synthesis of coordination complexes using pyrazole-acetamide derivatives, examining their structures and antioxidant activities. These findings have implications in coordination chemistry and could pave the way for the development of new antioxidant agents (Chkirate et al., 2019).
Properties
IUPAC Name |
2-chloro-N-(pyrazin-2-ylmethyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClN3O/c8-3-7(12)11-5-6-4-9-1-2-10-6/h1-2,4H,3,5H2,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICGVBGVPOKOSQZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=N1)CNC(=O)CCl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00307066 | |
Record name | 2-chloro-N-(pyrazin-2-ylmethyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00307066 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55316-33-1 | |
Record name | NSC186514 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=186514 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-chloro-N-(pyrazin-2-ylmethyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00307066 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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